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Compound of Interest

Compound Name: WAY-658675

Cat. No.: B7806057

Audience: Researchers, scientists, and drug development professionals.

Introduction: WAY-600 is a potent and selective ATP-competitive inhibitor of the mammalian
target of rapamycin (mTOR) with an IC50 of 9 nM for the recombinant mTOR enzyme. It
effectively blocks the assembly and activation of both mTOR complex 1 (mTORC1) and
MTORC2. These complexes are crucial regulators of cell growth, proliferation, metabolism, and
survival, making WAY-600 a valuable tool for preclinical cancer research. These application
notes provide detailed protocols for the use of WAY-600 in in vivo mouse models, with a focus
on a xenograft tumor model.

Data Presentation

The following table summarizes the quantitative data for WAY-600 administration in a mouse
xenograft model.
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Parameter Details Reference
Drug WAY-600 [1]
Nude mice with HepG2 tumor
Mouse Model [1]
xenografts
Dosage 10 mg/kg [1]

Administration Route

Intraperitoneal (i.p.) injection

[1]

Frequency

Daily

[1]

Vehicle

10% DMSO in corn oil

[1]

Co-administration

Can be used in combination

with MEK-162 (2.5 mg/kg, p.o.

daily)

[1]

Observed Effect

Inhibition of HepG2 tumor
growth

[1]

Experimental Protocols

1. Preparation of WAY-600 Dosing Solution

This protocol describes the preparation of a WAY-600 solution for intraperitoneal injection in

mice.

Materials:

WAY-600 powder

Corn oil, sterile

Sterile syringes and needles

Dimethyl sulfoxide (DMSO), sterile

Sterile 1.5 mL or 2 mL microcentrifuge tubes
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Procedure:

o Calculate the required amount of WAY-600: Based on the number of mice and the dosage
(10 mg/kg), calculate the total amount of WAY-600 needed. For example, for a 25g mouse,
the required dose is 0.25 mg.

e Prepare the vehicle: Prepare a 10% DMSO in 90% corn oil solution. For example, to make 1
mL of the vehicle, mix 100 uL of sterile DMSO with 900 pL of sterile corn oil.

¢ Dissolve WAY-600:

o Weigh the calculated amount of WAY-600 powder and place it in a sterile microcentrifuge
tube.

o Add the required volume of DMSO to achieve the desired final concentration in the 10%
DMSO portion of the vehicle. Vortex thoroughly until the powder is completely dissolved.

o Add the corresponding volume of corn oil to the DMSO-WAY-600 mixture to achieve the
final 10% DMSO/90% corn oil formulation.

o Vortex the final solution extensively to ensure a homogenous suspension. The solution
should be clear.[1]

e Storage: The prepared solution should be made fresh daily. If short-term storage is
necessary, protect it from light and store at 4°C. Before use, allow the solution to warm to
room temperature and vortex again to ensure homogeneity.

2. In Vivo Administration of WAY-600 in a Xenograft Mouse Model

This protocol outlines the procedure for administering WAY-600 to nude mice bearing HepG2
tumor xenografts.

Materials:
e Nude mice (e.g., BALB/c nude)

o HepG2 cells
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» Matrigel (optional)

o Sterile PBS

 Calipers for tumor measurement

» WAY-600 dosing solution (prepared as described above)

e 1 mL syringes with 25-27 gauge needles

e Animal scale

o Appropriate personal protective equipment (PPE)

Procedure:

e Tumor Cell Implantation:

o Culture HepG2 cells to 80-90% confluency.

o Harvest the cells and resuspend them in sterile PBS (or a 1.1 mixture of PBS and
Matrigel) at a concentration of 5 x 1076 to 1 x 1077 cells/mL.

o Subcutaneously inject 100-200 pL of the cell suspension into the flank of each mouse.

e Tumor Growth Monitoring:

o Allow the tumors to grow to a palpable size (e.g., 100-200 mma3).

o Measure tumor volume regularly (e.g., 2-3 times per week) using calipers. Tumor volume
can be calculated using the formula: (Length x Width?)/2.

e Animal Grouping and Treatment:

o Once tumors reach the desired size, randomize the mice into treatment and control groups
(e.g., n=8-10 mice per group).

o The control group will receive the vehicle only (10% DMSO in corn oil).
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o The treatment group will receive WAY-600 at 10 mg/kg body weight.
e Intraperitoneal (i.p.) Injection:

o Weigh each mouse to determine the precise volume of the dosing solution to be
administered.

o Properly restrain the mouse, ensuring the head is tilted downwards to move the abdominal
organs away from the injection site.

o Locate the lower right or left quadrant of the abdomen.
o Insert a 25-27 gauge needle at a 15-20 degree angle into the peritoneal cavity.

o Gently pull back the plunger to ensure no fluid (urine or blood) is aspirated, which would
indicate incorrect needle placement.

o Slowly inject the calculated volume of the WAY-600 solution or vehicle.
o Administer the injections daily.[1]
e Monitoring and Endpoint:
o Monitor the mice daily for any signs of toxicity, such as weight loss, lethargy, or ruffled fur.
o Continue to measure tumor volumes regularly.

o At the end of the study (e.g., after 21-28 days or when tumors in the control group reach a
predetermined size), euthanize the mice and excise the tumors for further analysis (e.qg.,
weight measurement, histological analysis, or western blotting).

Mandatory Visualization

Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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